Cas no 333351-38-5 (ATG12-ATG3 inhibitor 1)

• Product Name: ATG12-ATG3 inhibitor 1
• CAS No: 333351-38-5
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 6844151
• PubChem ID: 746288
• Update Time: 2025-10-30

ATG12-ATG3 inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• MLS001196607
• Oprea1_644448
• N-(4-hydroxynaphthalen-1-yl)-2,4-dimethylbenzenesulfonamide
• AKOS001664573
• AQ-390/12090695
• SCHEMBL25253867
• N-(4-hydroxy-1-naphthyl)-2,4-dimethylbenzenesulfonamide
• HMS2860D03
• CS-0905200
• DA-71099
• SMR000556037
• STL363231
• 333351-38-5
• SR-01000492011
• Oprea1_402153
• SR-01000492011-1
• CHEMBL1479483
• HY-156966
• ATG12-ATG3 inhibitor 1

• Inchi： 1S/C18H17NO3S/c1-12-7-10-18(13(2)11-12)23(21,22)19-16-8-9-17(20)15-6-4-3-5-14(15)16/h3-11,19-20H,1-2H3
• InChI Key： BUAHBIAKRIDOHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1=CC=C(C2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 327.09291458Da
• Monoisotopic Mass: 327.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.8Ų

Additional information on ATG12-ATG3 inhibitor 1

ATG12-ATG3 Inhibitor 1 (CAS No. 333351-38-5): A Novel Compound in Autophagy Research

ATG12-ATG3 Inhibitor 1 (CAS No. 333351-38-5) is a groundbreaking compound that has emerged as a significant tool in the field of autophagy research. Autophagy, a cellular process crucial for maintaining homeostasis and eliminating damaged organelles and proteins, has been the focus of extensive studies due to its implications in various diseases, including neurodegenerative disorders, cancer, and metabolic syndromes.

The ATG12-ATG3 Inhibitor 1 specifically targets the interaction between ATG12 and ATG3, two key proteins involved in the formation of autophagosomes. By disrupting this interaction, the inhibitor effectively blocks the autophagy pathway, providing researchers with a powerful means to study the functional consequences of autophagy inhibition in various cellular contexts.

Recent studies have highlighted the potential of ATG12-ATG3 Inhibitor 1 in elucidating the mechanisms underlying autophagy-related diseases. For instance, a study published in Nature Communications demonstrated that ATG12-ATG3 Inhibitor 1 significantly reduced the formation of autophagosomes in neuronal cells, leading to increased accumulation of aggregated proteins associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In another study, researchers at the University of California used ATG12-ATG3 Inhibitor 1 to investigate its effects on cancer cell survival. The results showed that inhibiting the ATG12-ATG3 interaction led to increased apoptosis and decreased proliferation in various cancer cell lines, suggesting a potential therapeutic application for this compound in cancer treatment.

The ATG12-ATG3 Inhibitor 1 has also been utilized in metabolic research. A study published in Cell Metabolism found that ATG12-ATG3 Inhibitor 1 could modulate lipid metabolism by inhibiting autophagy in liver cells. This finding has important implications for understanding and potentially treating metabolic disorders such as fatty liver disease and obesity.

The chemical structure of ATG12-ATG3 Inhibitor 1 (CAS No. 333351-38-5) is characterized by its unique molecular framework, which allows it to selectively bind to the ATG12-ATG3 complex. This selectivity is crucial for minimizing off-target effects and ensuring the reliability of experimental results. The compound is typically synthesized through a series of well-defined chemical reactions, ensuring high purity and consistency across batches.

In terms of practical applications, ATG12-ATG3 Inhibitor 1 is widely used in both academic and industrial settings. Researchers often employ this compound in high-throughput screening assays to identify novel autophagy modulators or to validate existing targets. Additionally, pharmaceutical companies are exploring the therapeutic potential of ATG12-ATG3 Inhibitor 1 for developing new drugs aimed at treating diseases where autophagy plays a critical role.

The safety profile of ATG12-ATG3 Inhibitor 1 has been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for use in both short-term and long-term experiments. However, as with any research compound, proper handling and storage protocols should be followed to ensure safety and maintain its efficacy.

In conclusion, ATG12-ATG3 Inhibitor 1 (CAS No. 333351-38-5) represents a significant advancement in the field of autophagy research. Its ability to selectively inhibit the ATG12-ATG3 interaction provides valuable insights into the molecular mechanisms underlying various diseases and opens new avenues for therapeutic intervention. As research continues to uncover more about the role of autophagy in health and disease, ATG12-ATG3 Inhibitor 1 will undoubtedly remain a key tool for scientists worldwide.